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Compound of Interest

Compound Name:
Anti-DCBLD2/ESDN Antibody

(FA19-1)

Cat. No.: B15616171 Get Quote

For researchers, scientists, and drug development professionals utilizing flow cytometry to

study the type I transmembrane protein DCBLD2 (Discoidin, CUB and LCCL Domain

Containing 2), selecting the right antibody is critical for generating reliable and reproducible

data. This guide provides a comparative overview of commercially available DCBLD2

antibodies validated for flow cytometry, supported by experimental data and detailed protocols

to aid in your selection process.

Performance Comparison of DCBLD2 Antibodies
The selection of an appropriate antibody is paramount for the success of flow cytometry

experiments. Below is a summary of DCBLD2 antibodies that have been validated for this

application. While multiple vendors offer antibodies cited for flow cytometry, obtaining detailed,

peer-reviewed experimental data can be challenging. This comparison focuses on an antibody

from R&D Systems for which experimental data is available.
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Antibody
Name/Cat. No.

Host/Clonality Immunogen
Manufacturer's
Recommended
Concentration

Experimental
Data
Highlights

Human/Mouse

DCBLD2/ESDN

PE-conjugated

Antibody

(FAB6269P)

Sheep/Polyclonal

Recombinant

human DCBLD2

(Gln67-Ala528)

Not specified, but

manufacturer

data shows

effective staining.

Staining of NCI-

H460 human

large cell lung

carcinoma and

bEnd.3 mouse

endothelioma

cell lines showed

a clear positive

signal compared

to an isotype

control.

Human/Mouse

DCBLD2/ESDN

Antibody

(AF6269)

Sheep/Polyclonal

Recombinant

human DCBLD2

(Gln67-Ala528)

2.5 µg/10^6 cells

Staining of NCI-

H460 cells with

this

unconjugated

primary antibody

followed by a

fluorescent

secondary

antibody resulted

in a distinct

positive

population.

DCBLD2

Polyclonal

Antibody (13168-

1-AP)

Rabbit/Polyclonal Not specified
Not specified for

flow cytometry

Listed as

validated for flow

cytometry, but

specific data is

not readily

available.

DCBLD2/ESDN

Antibodies

(Various)

Various Not specified Not specified for

flow cytometry

Multiple

antibodies are

listed as
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validated for flow

cytometry, but

lack specific

publicly available

data.

Featured Antibody Experimental Data
R&D Systems' Human/Mouse DCBLD2/ESDN PE-conjugated Antibody (FAB6269P) has

demonstrated performance in flow cytometry. The manufacturer provides data showing the

staining of both human and mouse cell lines. In both NCI-H460 and bEnd.3 cells, the antibody

produced a significant shift in fluorescence intensity compared to the isotype control, indicating

specific binding to DCBLD2 expressed on the cell surface.

Experimental Protocols
Detailed below are representative protocols for the use of the featured antibodies in flow

cytometry.

Protocol for R&D Systems Human/Mouse
DCBLD2/ESDN PE-conjugated Antibody (FAB6269P)
This protocol is based on the manufacturer's general guidelines for staining membrane-

associated proteins.

Cell Preparation:

Harvest cells and wash with a suitable buffer (e.g., PBS).

Resuspend the cells in a staining buffer (e.g., PBS with 1% BSA).

Count the cells and adjust the concentration to 1 x 10^6 cells/mL.

Staining Procedure:

Aliquot 100 µL of the cell suspension (1 x 10^5 cells) into a flow cytometry tube.
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Add the appropriate amount of the PE-conjugated DCBLD2 antibody (FAB6269P) or a PE-

conjugated isotype control antibody.

Incubate for 30-60 minutes at 4°C in the dark.

Wash the cells twice with 2 mL of staining buffer by centrifugation at 300 x g for 5 minutes.

Resuspend the cell pellet in 500 µL of staining buffer.

Data Acquisition:

Analyze the samples on a flow cytometer equipped with a laser for PE excitation (e.g., 488

nm or 561 nm).

Collect data for at least 10,000 events per sample.

Gate on the cell population of interest based on forward and side scatter properties.

Analyze the PE fluorescence to determine the percentage of DCBLD2-positive cells and the

mean fluorescence intensity.

DCBLD2 Signaling Pathways
DCBLD2 is implicated in several key signaling pathways related to cell growth, migration, and

angiogenesis. It has been shown to interact with receptor tyrosine kinases (RTKs) and

influence pathways such as PI3K-AKT, Ras, and Rap1. Furthermore, DCBLD2 plays a role in

epithelial-mesenchymal transition (EMT), a critical process in cancer metastasis.
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Experimental Workflow for Antibody Validation
The following diagram outlines a typical workflow for validating a new antibody for flow

cytometry.

Flow Cytometry Antibody Validation Workflow

Preparation

Staining

Analysis

Cell Line Selection &
Culture

Antibody Titration

Prepare Controls
(Isotype, Unstained)

Stain Cells with
Primary & Secondary Abs

Data Acquisition on
Flow Cytometer

Gating & Analysis

Quantify % Positive &
MFI

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Antibody Validation Workflow

Conclusion
Based on currently available data, the R&D Systems Human/Mouse DCBLD2/ESDN PE-

conjugated Antibody (FAB6269P) and its unconjugated counterpart (AF6269) are strong

candidates for flow cytometric analysis of DCBLD2. The availability of manufacturer-provided

data demonstrating specificity on both human and mouse cell lines provides a degree of

confidence in their performance. For other listed antibodies, it is highly recommended to

request flow cytometry data from the vendors or perform in-house validation before committing

to large-scale experiments. As with any antibody, optimal performance will be dependent on the

specific cell type and experimental conditions, necessitating thorough optimization.

To cite this document: BenchChem. [Choosing the Best DCBLD2 Antibody for Flow
Cytometry: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616171#choosing-the-best-dcbld2-antibody-for-
flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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